4-{3-[8,9-DIMETHYL-2-(2-METHYLPHENYL)-7H-PYRROLO[3,2-E][1,2,4]TRIAZOLO[1,5-C]PYRIMIDIN-7-YL]PROPYL}MORPHOLINE

• IUPAC Name: 4-[3-[11,12-dimethyl-4-(2-methylphenyl)-3,5,6,8,10-pentazatricyclo[7.3.0.02,6]dodeca-1(9),2,4,7,11-pentaen-10-yl]propyl]morpholine
• InChI: InChI=1S/C23H28N6O/c1-16-7-4-5-8-19(16)21-25-23-20-17(2)18(3)28(22(20)24-15-29(23)26-21)10-6-9-27-11-13-30-14-12-27/h4-5,7-8,15H,6,9-14H2,1-3H3
• InChI Key: OEULFMZBMNBCGK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=NN3C=NC4=C(C3=N2)C(=C(N4CCCN5CCOCC5)C)C
• Molecular Formula: C23H28N6O
• Molecular Weight: 404.5 g/mol

Description

4-{3-[8,9-DIMETHYL-2-(2-METHYLPHENYL)-7H-PYRROLO[3,2-E][1,2,4]TRIAZOLO[1,5-C]PYRIMIDIN-7-YL]PROPYL}MORPHOLINE is a complex organic compound that belongs to the class of heterocyclic compounds. These compounds are characterized by their ring structures that contain at least one atom other than carbon. The specific structure of this compound includes a pyrrolo[3,2-e][1,2,4]triazolo[1,5-c]pyrimidine core, which is known for its potential biological activities.

Preparation Methods

The synthesis of 4-{3-[8,9-DIMETHYL-2-(2-METHYLPHENYL)-7H-PYRROLO[3,2-E][1,2,4]TRIAZOLO[1,5-C]PYRIMIDIN-7-YL]PROPYL}MORPHOLINE involves multiple steps. The synthetic route typically starts with the preparation of the pyrrolo[3,2-e][1,2,4]triazolo[1,5-c]pyrimidine core. This can be achieved through cyclization reactions involving appropriate precursors under specific conditions. The subsequent steps involve the introduction of the dimethyl and methylphenyl groups, followed by the attachment of the morpholine moiety. Industrial production methods may involve optimization of these steps to enhance yield and purity.

Chemical Reactions Analysis

This compound can undergo various types of chemical reactions, including:

Oxidation: It can be oxidized using reagents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a catalyst like palladium on carbon.

Substitution: Nucleophilic substitution reactions can occur, especially at the morpholine moiety, using reagents like alkyl halides. The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

4-{3-[8,9-DIMETHYL-2-(2-METHYLPHENYL)-7H-PYRROLO[3,2-E][1,2,4]TRIAZOLO[1,5-C]PYRIMIDIN-7-YL]PROPYL}MORPHOLINE has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Medicine: The compound is being investigated for its potential therapeutic effects, including anticancer and antimicrobial activities.

Industry: It can be used in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets. It can bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways involved depend on the specific application and target.

Comparison with Similar Compounds

Similar compounds include other heterocyclic compounds with pyrrolo[3,2-e][1,2,4]triazolo[1,5-c]pyrimidine cores. These compounds may have different substituents, leading to variations in their biological activities and applications. The uniqueness of 4-{3-[8,9-DIMETHYL-2-(2-METHYLPHENYL)-7H-PYRROLO[3,2-E][1,2,4]TRIAZOLO[1,5-C]PYRIMIDIN-7-YL]PROPYL}MORPHOLINE lies in its specific substituent pattern, which can confer unique properties and activities.